Technical Guide: Physical Properties of 1-Iodo-1H,1H-perfluoroheptane
Technical Guide: Physical Properties of 1-Iodo-1H,1H-perfluoroheptane
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physical properties of 1-Iodo-1H,1H-perfluoroheptane, a compound of interest in various chemical and research applications. This document details its physicochemical characteristics, outlines general experimental protocols for their determination, and presents a typical synthesis workflow.
While the nomenclature "1-Iodo-1H,1H-perfluoroheptane" can be ambiguous, this guide focuses on the well-characterized compound Perfluoroheptyl Iodide , identified by the CAS Number 335-58-0 . This compound, with the molecular formula C7F15I, is a fully fluorinated heptyl chain with an iodine atom at the terminus.
Core Physical and Chemical Properties
The physical properties of Perfluoroheptyl Iodide are crucial for its handling, application, and in the design of experimental procedures. At standard conditions, it exists as a colorless to yellow oil. A summary of its key physical data is presented in the table below.
| Property | Value |
| CAS Number | 335-58-0 |
| Molecular Formula | C7F15I |
| Molecular Weight | 495.96 g/mol |
| Appearance | Colorless to yellow oil |
| Melting Point | -8 °C |
| Boiling Point | 137 °C |
| Density | 2.01 g/cm³ |
| Refractive Index | 1.329 |
| Flash Point | 137-138 °C |
| Solubility | Slightly soluble in chloroform and dichloromethane; very slightly soluble in ethyl acetate. |
| Storage Conditions | Store in a refrigerator; light-sensitive. |
Experimental Protocols for Physical Property Determination
Determination of Boiling Point (Capillary Method)
The boiling point is a fundamental physical property that indicates the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.
Apparatus:
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Thiele tube or similar heating bath (e.g., oil bath)
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Thermometer (-10 to 200 °C range)
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Small test tube
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Capillary tube (sealed at one end)
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Heat source (e.g., Bunsen burner or heating mantle)
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Stand and clamp
Procedure:
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A small volume (a few milliliters) of the liquid sample is placed into the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.
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The test tube is securely attached to a thermometer.
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The assembly is immersed in a heating bath (Thiele tube or oil bath) ensuring the sample is below the level of the heating medium.
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The bath is heated gently and evenly.
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As the temperature approaches the boiling point, a stream of bubbles will be observed emerging from the open end of the capillary tube.
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The heat source is removed, and the bath is allowed to cool slowly.
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The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[1]
Determination of Melting Point
For compounds that are solid at or near room temperature, the melting point is a critical indicator of purity. Given that 1-Iodo-1H,1H-perfluoroheptane has a melting point of -8 °C, this procedure would be conducted at sub-ambient temperatures.
Apparatus:
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Melting point apparatus with a cooling stage or a cryo-bath
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Capillary tubes
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Thermometer or digital temperature probe
Procedure:
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A small amount of the solidified sample is introduced into a capillary tube.
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The capillary tube is placed in the sample holder of the melting point apparatus.
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The sample is cooled to a temperature well below its expected melting point.
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The temperature is then raised slowly at a controlled rate (e.g., 1-2 °C per minute).
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The temperature at which the first liquid appears is recorded as the beginning of the melting range.
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The temperature at which the entire solid has transitioned to a liquid is recorded as the end of the melting range. For a pure compound, this range should be narrow.
Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance and is a characteristic property.
Apparatus:
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Pycnometer (a glass flask with a specific, accurately known volume)
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Analytical balance
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Thermometer
Procedure:
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The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.
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The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The stopper is inserted, and any excess liquid is carefully wiped from the outside.
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The filled pycnometer is weighed again.
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The temperature of the liquid is recorded.
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The density is calculated using the formula: Density = (mass of liquid) / (volume of pycnometer). The mass of the liquid is the difference between the mass of the filled and empty pycnometer.[2]
Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a valuable tool for identifying and assessing the purity of liquid samples.
Apparatus:
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Digital refractometer or Abbe refractometer
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Light source (if using an Abbe refractometer)
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Dropper or pipette
Procedure:
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The refractometer is calibrated using a standard substance with a known refractive index (e.g., distilled water).
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A few drops of the liquid sample are placed on the prism of the refractometer.
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The prism is closed, and the instrument is allowed to equilibrate to a constant temperature.
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For a digital refractometer, the refractive index is read directly from the display.[3]
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For an Abbe refractometer, the eyepiece is adjusted until the dividing line between the light and dark fields is sharp and centered on the crosshairs. The refractive index is then read from the instrument's scale.
Experimental Workflow: Synthesis of Perfluoroalkyl Iodides
1-Iodo-1H,1H-perfluoroheptane is typically synthesized through a process called telomerization. This process involves the reaction of a shorter perfluoroalkyl iodide (the telogen) with tetrafluoroethylene (the taxogen) to create a mixture of longer-chain perfluoroalkyl iodides. The desired product is then separated through distillation.
Applications in Research and Development
Perfluoroalkyl iodides, including 1-Iodo-1H,1H-perfluoroheptane, are valuable intermediates in the synthesis of a wide range of fluorinated materials. Their primary applications include:
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Synthesis of Fluorosurfactants: These compounds are used as starting materials for producing surfactants with high surface activity and stability.
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Precursors for Fluorinated Polymers: They serve as building blocks for creating polymers with unique properties such as high thermal stability, chemical resistance, and low surface energy.
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Drug Development and Medicinal Chemistry: The incorporation of perfluoroalkyl chains into organic molecules can significantly alter their pharmacokinetic and pharmacodynamic properties. Fluorination can enhance metabolic stability, membrane permeability, and binding affinity to biological targets. While specific signaling pathways involving 1-Iodo-1H,1H-perfluoroheptane are not well-documented, the strategic use of such fluorinated building blocks is a key strategy in modern drug discovery.
